Cas no 66543-05-3 (2-Methyl-1-(1H-pyrrol-1-yl)propan-1-one)

• Product Name: 2-Methyl-1-(1H-pyrrol-1-yl)propan-1-one
• CAS No: 66543-05-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 2796029
• PubChem ID: 14005038
• Update Time: 2025-04-21

2-Methyl-1-(1H-pyrrol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 66543-05-3
• DTXSID70554106
• SCHEMBL2622500
• 2-Methyl-1-(1H-pyrrol-1-yl)propan-1-one

• Inchi： 1S/C8H11NO/c1-7(2)8(10)9-5-3-4-6-9/h3-7H,1-2H3
• InChI Key： VQHUAEWEENWDFR-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C=CC=C1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles